1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H19N3O5S
• Molecular Weight: 449.5 g/mol
• IUPAC Name: 1-(4-hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H19N3O5S/c1-3-6-17-24-25-23(32-17)26-19(12-9-10-14(27)16(11-12)30-2)18-20(28)13-7-4-5-8-15(13)31-21(18)22(26)29/h4-5,7-11,19,27H,3,6H2,1-2H3
• InChI Key: KLDOWTOINUILAS-UHFFFAOYSA-N
• SMILES: CCCC1=NN=C(S1)N2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC(=C(C=C5)O)OC

Description

1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as HPTD, is a novel compound that has gained significant attention in the field of medicinal chemistry. HPTD has been found to possess a range of biological activities and has shown potential as a therapeutic agent for various diseases.

Mechanism of Action

The exact mechanism of action of 1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. However, it is believed that 1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exerts its biological effects through the modulation of various signaling pathways, including the MAPK/ERK pathway and the NF-κB pathway. 1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has also been found to inhibit the activity of various enzymes, such as acetylcholinesterase and tyrosinase.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can exert a range of biochemical and physiological effects. 1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to reduce oxidative stress, inflammation, and apoptosis in various cell types. 1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has also been shown to enhance cognitive function and improve memory in animal models.

Advantages and Limitations for Lab Experiments

1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. 1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is also relatively inexpensive compared to other compounds with similar biological activities. However, one limitation of 1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is its poor solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on 1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One area of interest is the development of 1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione derivatives with improved solubility and bioavailability. Another direction is the investigation of 1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione's potential use in the treatment of other diseases, such as diabetes and cardiovascular disease. Additionally, further studies are needed to elucidate the exact mechanism of action of 1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione and to identify its molecular targets.

Synthesis Methods

The synthesis of 1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the condensation of 2-aminothiophenol, 4-hydroxy-3-methoxybenzaldehyde, and 3,4-dihydro-2H-pyrrole-3,9-dione in the presence of a suitable catalyst. The reaction proceeds through a series of steps, including aldol condensation, cyclization, and oxidation, to yield the final product.

Scientific Research Applications

1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been extensively studied for its potential therapeutic applications. It has been found to possess antioxidant, anti-inflammatory, anti-tumor, and neuroprotective properties. 1-(4-Hydroxy-3-methoxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.